Cas no 948594-77-2 (methyl 2-(5-hydroxypyrimidin-2-yl)acetate)
948594-77-2 structure
Product Name:methyl 2-(5-hydroxypyrimidin-2-yl)acetate
CAS No:948594-77-2
MF:C7H8N2O3
MW:168.15002155304
MDL:MFCD16987769
CID:2147061
PubChem ID:25213099
Update Time:2025-04-21
methyl 2-(5-hydroxypyrimidin-2-yl)acetate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-(5-hydroxypyrimidin-2-yl)acetate
- SCHEMBL4206723
- CS-0037240
- GOXXFOVXAUYLPR-UHFFFAOYSA-N
- YMB59477
- 948594-77-2
- SB57167
- AKOS015968447
- METHYL2-(5-HYDROXYPYRIMIDIN-2-YL)ACETATE
- MFCD16987769
- DB-334425
- AS-39717
-
- MDL: MFCD16987769
- Inchi: 1S/C7H8N2O3/c1-12-7(11)2-6-8-3-5(10)4-9-6/h3-4,10H,2H2,1H3
- InChI Key: GOXXFOVXAUYLPR-UHFFFAOYSA-N
- SMILES: O(C)C(CC1N=CC(=CN=1)O)=O
Computed Properties
- Exact Mass: 168.05349212g/mol
- Monoisotopic Mass: 168.05349212g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 72.3Ų
methyl 2-(5-hydroxypyrimidin-2-yl)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM323307-1g |
Methyl 2-(5-hydroxypyrimidin-2-yl)acetate |
948594-77-2 | 95% | 1g |
$1036 | 2023-02-01 | |
| abcr | AB455296-250 mg |
Methyl 2-(5-hydroxypyrimidin-2-yl)acetate |
948594-77-2 | 250MG |
€699.20 | 2022-03-01 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M945243-100mg |
Methyl 2-(5-hydroxypyrimidin-2-yl)acetate |
948594-77-2 | ≥95% | 100mg |
¥1,665.00 | 2022-09-01 | |
| Alichem | A089008059-250mg |
Methyl 2-(5-hydroxypyrimidin-2-yl)acetate |
948594-77-2 | 95% | 250mg |
$475.28 | 2023-08-31 | |
| Alichem | A089008059-1g |
Methyl 2-(5-hydroxypyrimidin-2-yl)acetate |
948594-77-2 | 95% | 1g |
$1234.44 | 2023-08-31 | |
| eNovation Chemicals LLC | D767861-100mg |
methyl 2-(5-hydroxypyrimidin-2-yl)acetate |
948594-77-2 | 95% | 100mg |
$370 | 2024-06-06 | |
| eNovation Chemicals LLC | D767861-250mg |
methyl 2-(5-hydroxypyrimidin-2-yl)acetate |
948594-77-2 | 95% | 250mg |
$670 | 2024-06-06 | |
| eNovation Chemicals LLC | D767861-1g |
methyl 2-(5-hydroxypyrimidin-2-yl)acetate |
948594-77-2 | 95% | 1g |
$1345 | 2024-06-06 | |
| Chemenu | CM323307-1g |
Methyl 2-(5-hydroxypyrimidin-2-yl)acetate |
948594-77-2 | 95% | 1g |
$1128 | 2021-08-18 | |
| TRC | B587800-2.5mg |
methyl 2-(5-hydroxypyrimidin-2-yl)acetate |
948594-77-2 | 2.5mg |
$ 50.00 | 2022-06-07 |
methyl 2-(5-hydroxypyrimidin-2-yl)acetate Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
948594-77-2 (methyl 2-(5-hydroxypyrimidin-2-yl)acetate) Related Products
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